Cas no 1592968-05-2 (1-Butanone, 1-(3-morpholinyl)-)

• Product name: 1-Butanone, 1-(3-morpholinyl)-
• CAS No: 1592968-05-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5292186

1-Butanone, 1-(3-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(3-morpholinyl)-

• Inchi： 1S/C8H15NO2/c1-2-3-8(10)7-6-11-5-4-9-7/h7,9H,2-6H2,1H3
• InChI Key： SVBCBJAVHHCXQZ-UHFFFAOYSA-N
• SMILES： C(C1COCCN1)(=O)CCC

Additional information on 1-Butanone, 1-(3-morpholinyl)-

1-Butanone, 1-(3-morpholinyl)-: A Comprehensive Overview

The compound 1-Butanone, 1-(3-morpholinyl)-, also known by its CAS number 1592968-05-2, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a butanone moiety with a morpholine ring. The morpholine group, a six-membered ring containing an oxygen atom and two nitrogen atoms, imparts distinctive chemical properties to the molecule. This makes it a valuable compound in various applications, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of 1-Butanone, 1-(3-morpholinyl)- in the development of new drug candidates. Its ability to form hydrogen bonds and its flexibility make it an ideal component in designing bioactive molecules. Researchers have explored its potential as a building block for creating compounds with anti-inflammatory, antifungal, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects on certain enzymes associated with cancer progression.

In addition to its role in drug discovery, 1-Butanone, 1-(3-morpholinyl)- has found applications in the synthesis of advanced materials. Its morpholine moiety enables the formation of supramolecular structures, which are crucial for developing stimuli-responsive materials. These materials can exhibit changes in their physical properties in response to external stimuli such as temperature or pH levels. Such properties make them promising candidates for use in sensors, drug delivery systems, and smart textiles.

The synthesis of 1-Butanone, 1-(3-morpholinyl)- involves a multi-step process that typically begins with the preparation of the morpholine ring. This is followed by the introduction of the butanone group through methods such as nucleophilic substitution or condensation reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in these reactions. For example, the use of palladium catalysts has been shown to significantly enhance the efficiency of certain steps in the synthesis process.

The physical properties of 1-Butanone, 1-(3-morpholinyl)- are also worth noting. It has a melting point of approximately 65°C and a boiling point around 240°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for use in various chemical reactions. Furthermore, its stability under normal storage conditions ensures that it can be handled and stored without special precautions.

In terms of safety considerations, while 1-Butanone, 1-(3-morpholinyl)- is not classified as a hazardous material under normal conditions, it is important to handle it with care due to its volatility and potential irritant effects. Proper ventilation and personal protective equipment should be used during handling and synthesis processes to ensure worker safety.

The versatility of 1-Butanone, 1-(3-morpholinyl)- continues to drive research into its potential applications across multiple disciplines. As new synthetic methods are developed and its biological activities are further explored, this compound is expected to play an increasingly important role in both academic research and industrial applications.